N-Dechloroethyl Cyclophosphamide
N-Dechloroethyl Cyclophosphamide
3-Dechloroethylifosfamide, also known as N-dechloroethyl-cpa or 3-dce-iff, belongs to the class of organic compounds known as phosphoric monoester diamides. These are organophosphorus compounds containing a monoamide derivative of a phosphoric acid diester functional group. They have the general structure R1OP(=O)(N(R2)R3)N(R4)R5, where R1 = organyl group and R2-R5 = H or organyl. 3-Dechloroethylifosfamide is soluble (in water) and a very weakly acidic compound (based on its pKa). 3-Dechloroethylifosfamide has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. 3-Dechloroethylifosfamide participates in a number of enzymatic reactions. In particular, Chloroacetaldehyde and 3-dechloroethylifosfamide can be biosynthesized from cyclophosphamide through its interaction with the enzyme cytochrome P450 3A4. In addition, Chloroacetaldehyde, 3-dechloroethylifosfamide, and 2-dechloroethylifosfamide can be biosynthesized from ifosfamide through the action of the enzymes cytochrome P450 3A4, cytochrome P450 3A5, and cytochrome P450 2B6. In humans, 3-dechloroethylifosfamide is involved in the ifosfamide metabolism pathway, the cyclophosphamide action pathway, the cyclophosphamide metabolism pathway, and the ifosfamide action pathway.
Dechloroethylcyclophosphamide is a phosphorodiamide.
Dechloroethylcyclophosphamide is a phosphorodiamide.
Brand Name:
Vulcanchem
CAS No.:
36761-83-8
VCID:
VC0193319
InChI:
InChI=1S/C5H12ClN2O2P/c6-2-4-8-11(9)7-3-1-5-10-11/h1-5H2,(H2,7,8,9)
SMILES:
C1CNP(=O)(OC1)NCCCl
Molecular Formula:
C5H12ClN2O2P
Molecular Weight:
198.59 g/mol
N-Dechloroethyl Cyclophosphamide
CAS No.: 36761-83-8
Impurities
VCID: VC0193319
Molecular Formula: C5H12ClN2O2P
Molecular Weight: 198.59 g/mol
Purity: > 95%
| CAS No. | 36761-83-8 |
|---|---|
| Product Name | N-Dechloroethyl Cyclophosphamide |
| Molecular Formula | C5H12ClN2O2P |
| Molecular Weight | 198.59 g/mol |
| IUPAC Name | N-(2-chloroethyl)-2-oxo-1,3,2λ5-oxazaphosphinan-2-amine |
| Standard InChI | InChI=1S/C5H12ClN2O2P/c6-2-4-8-11(9)7-3-1-5-10-11/h1-5H2,(H2,7,8,9) |
| Standard InChIKey | DZKGMGPLDJOVCX-UHFFFAOYSA-N |
| SMILES | C1CNP(=O)(OC1)NCCCl |
| Canonical SMILES | C1CNP(=O)(OC1)NCCCl |
| Appearance | White to Off-White Solid |
| Melting Point | 105-108°C |
| Description | 3-Dechloroethylifosfamide, also known as N-dechloroethyl-cpa or 3-dce-iff, belongs to the class of organic compounds known as phosphoric monoester diamides. These are organophosphorus compounds containing a monoamide derivative of a phosphoric acid diester functional group. They have the general structure R1OP(=O)(N(R2)R3)N(R4)R5, where R1 = organyl group and R2-R5 = H or organyl. 3-Dechloroethylifosfamide is soluble (in water) and a very weakly acidic compound (based on its pKa). 3-Dechloroethylifosfamide has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. 3-Dechloroethylifosfamide participates in a number of enzymatic reactions. In particular, Chloroacetaldehyde and 3-dechloroethylifosfamide can be biosynthesized from cyclophosphamide through its interaction with the enzyme cytochrome P450 3A4. In addition, Chloroacetaldehyde, 3-dechloroethylifosfamide, and 2-dechloroethylifosfamide can be biosynthesized from ifosfamide through the action of the enzymes cytochrome P450 3A4, cytochrome P450 3A5, and cytochrome P450 2B6. In humans, 3-dechloroethylifosfamide is involved in the ifosfamide metabolism pathway, the cyclophosphamide action pathway, the cyclophosphamide metabolism pathway, and the ifosfamide action pathway. Dechloroethylcyclophosphamide is a phosphorodiamide. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | (+-)-isomer of dechloroethylcyclophosphamide (R)-isomer of dechloroethylcyclophosphamide (S)-isomer of dechloroethylcyclophosphamide 3-DCE-IFF 3-DClIF 3-dechloroethylifosfamide dechloroethylcyclophosphamide N-dechloroethyl-CPA |
| PubChem Compound | 114861 |
| Last Modified | Nov 11 2021 |
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